Cas no 2138575-82-1 (1-(2-fluoropyridin-3-yl)methyl-4-methylpiperazine)

• Product Name: 1-(2-fluoropyridin-3-yl)methyl-4-methylpiperazine
• CAS No: 2138575-82-1
• MF: C₁₁H₁₆FN₃
• MW: 209.263245582581
• CID: 6141226
• PubChem ID: 165501048
• Update Time: 2025-08-02

1-(2-fluoropyridin-3-yl)methyl-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoropyridin-3-yl)methyl-4-methylpiperazine
• 2138575-82-1
• 1-[(2-fluoropyridin-3-yl)methyl]-4-methylpiperazine
• EN300-1196694

• Inchi： 1S/C11H16FN3/c1-14-5-7-15(8-6-14)9-10-3-2-4-13-11(10)12/h2-4H,5-9H2,1H3
• InChI Key： FJRILAQPVNAHDO-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 209.13282569g/mol
• Monoisotopic Mass: 209.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 19.4Ų

Additional information on 1-(2-fluoropyridin-3-yl)methyl-4-methylpiperazine

Introduction to 1-(2-Fluoropyridin-3-yl)methyl-4-methylpiperazine (CAS No. 2138575-82-1)

1-(2-Fluoropyridin-3-yl)methyl-4-methylpiperazine, with the CAS number 2138575-82-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazines, which are widely used in the development of various therapeutic agents due to their versatile pharmacological properties.

The structure of 1-(2-fluoropyridin-3-yl)methyl-4-methylpiperazine features a piperazine ring substituted with a 2-fluoropyridine moiety and a methyl group. The presence of the fluorine atom in the pyridine ring imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug design and optimization.

Recent studies have highlighted the potential of 1-(2-fluoropyridin-3-yl)methyl-4-methylpiperazine in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific G protein-coupled receptors (GPCRs), which are key targets for treating neurological disorders, cardiovascular diseases, and metabolic conditions.

In addition to its receptor-binding properties, 1-(2-fluoropyridin-3-yl)methyl-4-methylpiperazine has been investigated for its ability to modulate ion channels and transporters. A study in the European Journal of Pharmacology demonstrated that this compound can effectively inhibit sodium channels, suggesting its potential use in pain management and epilepsy treatment.

The pharmacokinetic profile of 1-(2-fluoropyridin-3-yl)methyl-4-methylpiperazine has also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Clinical trials involving 1-(2-fluoropyridin-3-yl)methyl-4-methylpiperazine are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings underscore the compound's potential as a novel therapeutic agent.

The synthesis of 1-(2-fluoropyridin-3-yl)methyl-4-methylpiperazine involves several well-established chemical reactions. One common approach is to start with 2-fluoroisonicotinaldehyde, which is then reacted with 4-methylpiperazine to form the desired product. This synthetic route is scalable and can be adapted for large-scale production, making it feasible for commercialization.

In conclusion, 1-(2-fluoropyridin-3-yl)methyl-4-methylpiperazine (CAS No. 2138575-82-1) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development and clinical evaluation.